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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888 Get Quote

An In-Depth Technical Guide to the Safety and Handling of Acid Red 213 Powder

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Acid Red 213
powder, a synthetic azo dye. The content is intended to support risk assessment and the

implementation of safe laboratory practices for professionals working with this substance. While

specific quantitative toxicological data for Acid Red 213 is limited, this guide outlines the

known hazards and details the standard experimental protocols used for the safety evaluation

of similar chemical compounds.

Chemical and Physical Properties
Acid Red 213 is a red-brown powder soluble in water. It is a single azo, 1:2 cobalt complex.[1]

Property Value Reference

Chemical Formula C16H13N3O4S [2]

Molecular Weight 343.36 g/mol [2]

CAS Number 12715-60-5 [2]

Appearance Red Powder [2]

Odor Odorless [2]
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Hazard Identification and Classification
Acid Red 213 is classified as harmful if swallowed and may cause irritation to the skin, eyes,

and respiratory tract.[2] There are possible risks of irreversible effects, although specific data

on chronic effects are not well-documented.[2]

Hazard Description

Acute Oral Toxicity

Harmful if swallowed. May cause

gastrointestinal irritation with nausea, vomiting,

and diarrhea.[2]

Skin Irritation
May cause skin irritation in sensitive individuals

upon prolonged or repeated contact.[2]

Eye Irritation Dust may cause irritation and inflammation.[2]

Respiratory Irritation
May cause irritation of the respiratory tract upon

inhalation of dust.[2]

Chronic Effects

No chronic effects are known, but there are

possible risks of irreversible effects.[2]

Mutagenicity data has been reported, but the

substance is not listed as a carcinogen by

ACGIH, IARC, NIOSH, NTP, or OSHA.[2]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure

laboratory safety.

Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[2][3]

Minimize dust generation and accumulation.[2]

Avoid contact with skin, eyes, and clothing.[2][3]
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Avoid ingestion and inhalation.[2]

Wash hands thoroughly after handling.[2]

Remove and wash contaminated clothing before reuse.[2]

Storage:

Store in a cool, dry, well-ventilated place.[3]

Keep containers tightly closed.[2][3]

Store away from incompatible materials such as strong oxidizing and reducing agents.[2][3]

Exposure Controls and Personal Protective
Equipment (PPE)
Engineering controls and personal protective equipment are essential to prevent exposure.

Control Measure Specification

Engineering Controls

Use process enclosures, local exhaust

ventilation, or other engineering controls to

manage airborne levels. An eyewash station

and safety shower should be readily available.

[2]

Eye/Face Protection
Wear appropriate protective eyeglasses or

chemical safety goggles.[2]

Skin Protection
Wear appropriate protective gloves (e.g., rubber

gloves) and clothing to prevent skin exposure.[2]

Respiratory Protection
An approved respirator should be worn when

necessary, especially in dusty conditions.[2]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Protocol

Inhalation

Remove the individual from the exposure to

fresh air immediately. If breathing is difficult,

administer oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[2]

Skin Contact

Flush skin with plenty of soap and water. If

irritation develops or persists, seek medical aid.

[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[2]

Ingestion

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Accidental Release Measures
In case of a spill, follow these procedures to ensure safety and proper cleanup.

Personal Precautions: Wear appropriate personal protective equipment as outlined in

Section 4.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Cleanup Methods: Vacuum or sweep up the material and place it into a suitable disposal

container. Avoid generating dusty conditions. Clean the spill area thoroughly.[2]

Experimental Protocols for Safety Assessment
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While specific toxicological data for Acid Red 213 is not readily available, the following

standard OECD guidelines are used to assess the safety of such chemicals.

Skin Irritation/Corrosion Testing
OECD Test Guideline 439: In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE)

Test Method

Principle: This test evaluates the potential of a substance to cause skin irritation by

assessing its cytotoxicity on a reconstructed human epidermis model.

Methodology:

A topical application of the test substance to the RhE tissue is performed.

Following a defined exposure period, the substance is removed, and the tissue is

incubated.

Cell viability is measured by the enzymatic conversion of the vital dye MTT (3-(4,5-

Dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt.[4]

The formazan is extracted, and the color intensity is measured spectrophotometrically.

A substance is identified as an irritant if the cell viability is below a defined threshold

(e.g., ≤ 50%).[4]

Eye Irritation/Serious Eye Damage Testing
OECD Test Guideline 492: Reconstructed human Cornea-like Epithelium (RhCE) test

method for identifying chemicals not requiring classification and labelling for eye irritation or

serious eye damage.

Principle: This in vitro test uses a reconstructed human cornea-like epithelium to assess

the potential of a chemical to cause eye irritation.

Methodology:

The test chemical is applied topically to the RhCE tissue.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1171888?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After the exposure period, the tissue is rinsed and incubated.

Tissue viability is determined using the MTT assay, similar to the skin irritation test.

Chemicals that do not reduce cell viability below a certain threshold are considered non-

irritants.

Acute Oral Toxicity Testing
OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method

Principle: This method is used to estimate the acute oral toxicity (LD50) of a substance. It

uses a stepwise procedure with a small number of animals per step.

Methodology:

A starting dose is selected from a series of fixed dose levels (5, 50, 300, 2000 mg/kg

body weight).

A group of animals (typically 3) is dosed with the starting dose.

The outcome (mortality or survival) determines the next step:

If mortality is observed, the test is repeated with a lower dose.

If no mortality occurs, a higher dose is used in the next step.

The test is continued until the dose that causes mortality is identified or no mortality is

observed at the highest dose.

Mutagenicity Testing
OECD Test Guideline 471: Bacterial Reverse Mutation Test (Ames Test)

Principle: This test uses several strains of Salmonella typhimurium and Escherichia coli

with mutations in genes involved in histidine or tryptophan synthesis, respectively. It

assesses the ability of a substance to cause gene mutations.

Methodology:
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The tester strains are exposed to the test substance with and without a metabolic

activation system (S9 mix).

For azo dyes, a modified protocol including flavin mononucleotide (FMN) may be used

to facilitate the reduction of the azo bond to free amines.[5]

The mixture is incubated, and the number of revertant colonies (bacteria that have

regained the ability to synthesize the amino acid) is counted.

A significant increase in the number of revertant colonies compared to the control

indicates that the substance is mutagenic.

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for Acid Red 213 powder.
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Caption: Workflow for safe handling of Acid Red 213 powder.
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Spill of Acid Red 213 Powder Detected

Evacuate Immediate Area
(if necessary)

Assess Spill Size and Risk

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Prevent spreading)
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Click to download full resolution via product page

Caption: Workflow for responding to a spill of Acid Red 213 powder.
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Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.[2]

Conditions to Avoid: Incompatible materials, excess heat, and strong oxidants.[2]

Incompatible Materials: Strong oxidizing agents and strong reducing agents.[2]

Hazardous Decomposition Products: May produce irritating and toxic fumes and gases upon

thermal decomposition.[2]

Hazardous Polymerization: Will not occur.[2]

Toxicological Information Summary
The toxicological properties of Acid Red 213 have not been thoroughly investigated.[2] The

available information is summarized below.

Endpoint Result

LD50/LC50 Unlisted.[2]

Carcinogenicity
Not listed by ACGIH, IARC, NIOSH, NTP, or

OSHA.[2]

Epidemiology No information available.[2]

Teratogenicity No information available.[2]

Neurotoxicity No information available.[2]

Mutagenicity Mutagenicity data has been reported.[2]

Disposal Considerations
Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste. Consult state and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[2]
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Disclaimer: This document is intended as a guide and is not a substitute for a thorough risk

assessment and compliance with all applicable safety regulations. Users should consult the

original Safety Data Sheet (SDS) and relevant regulatory guidelines before handling Acid Red
213.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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